Cas no 646-13-9 (isobutyl stearate)

isobutyl stearate Properties

Names and Identifiers

• isobutyl stearate
• 2-methylpropyl octadecanoate
• EINECS 211-466-1
• Isobutylstearat
• Octadecanoic acid,2-methylpropyl ester
• stearic acid isobutyl ester
• Stearic acid,2-methylpropyl ester
• Stearinsaeure-isobutylester
• Stearicacid, isobutyl ester (6CI,7CI,8CI)
• 2-Methylpropyl stearate
• Estol 1476
• Isobutyl octadecanoate
• +Expand

• InChIKey： ORFWYUFLWUWSFM-UHFFFAOYSA-N
• Inchi： 1S/C22H44O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(23)24-20-21(2)3/h21H,4-20H2,1-3H3
• SMILES： C(OCC(C)C)(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 340.33400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 19
• Monoisotopic Mass: 340.334131
• Heavy Atom Count: 24
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 7.44710
• PSA: 26.30000
• Refractive Index: 1.4365 (estimate)
• Boiling Point: 381.5°C
• Melting Point: about 20°
• Flash Point: 187.7 °C
• FEMA: 3463
• Color/Form: 蜡质,结晶固体
• Density: 0.85 g/cm3 (20℃)

isobutyl stearate Security Information

• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

isobutyl stearate Customs Data

• HS CODE：2915709000
• Customs Data：

  China Customs Code:

  2915709000

  Overview:

  2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Content of stearic acid and palmitic acid

  Summary:

  2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%